Cas no 68437-08-1 (alpha-(hexadecylamino)cresol)

• Product Name: alpha-(hexadecylamino)cresol
• CAS No: 68437-08-1
• MF: C₂₃H₄₁NO
• MW: 347.577747106552
• CID: 970585
• PubChem ID: 124201547
• Update Time: 2025-04-19

alpha-(hexadecylamino)cresol Chemical and Physical Properties

Names and Identifiers

• alpha-(hexadecylamino)cresol
• 2-[(hexadecylamino)methyl]phenol
• EINECS 270-402-0
• 68437-08-1

• Inchi： 1S/C23H41NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-24-22-19-16-17-20-23(22)25/h16-17,19-20,24-25H,2-15,18,21H2,1H3
• InChI Key： LYRILNVGKYVDDD-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1NCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 347.318814931g/mol
• Monoisotopic Mass: 347.318814931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 32.3Ų